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Introduction and Regulatory Significance

Estragole (1-allyl-4-methoxybenzene, CAS 140-67-0) is a naturally occurring phenylpropanoid found in
various essential oils and herbal drugs including fennel, anise, and star anise [1]. This compound has raised
significant safety concerns due to its genotoxic and carcinogenic properties [2]. The European Medicines
Agency's Committee on Herbal Medicinal Products (HMPC) has emphasized that exposure to estragole

should be kept as low as practically achievable [3].

Recent regulatory developments include a new Ph. Eur. chapter (2.8.27) specifically addressing the
determination of estragole in herbal drugs and preparations [2] [3]. The proposed gas chromatography-based
method has been validated for specific matrices including aniseed, anise oil, star anise, star anise oil, sweet
fennel, bitter fennel, and various fennel oils [2]. The comment period for this new chapter extends until

September 30, 2025 [2] [3].

Analytical Methodologies

2.1. RP-HPLC-DAD Method (Isocratic Elution)

A novel reversed-phase high-performance liquid chromatography with diode-array detection (RP-HPLC-

DAD) method has been developed for simultaneous determination of estragele and trans-anethole [1].

e Chromatographic Conditions:

o Column: C18 reversed-phase column
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o Mobile Phase: Methanol:water:acetonitrile (55:25:20, v/viv)
o Elution Mode: Isocratic

o Flow Rate: 1.5 mL/min

o Detection: DAD at 254 nm

o Injection Volume: 20 pL

o Run Time: <10 minutes

e Sample Preparation:

o Herbal products: Ultrasound-assisted extraction with methanol
o Essential oils: Direct dilution with methanol
o Filtration: Through 0.45 pym membrane filters before injection

¢ Method Advantages:

o

Simple isocratic elution versus complex gradients
Rapid analysis (<10 minutes)

[¢]

[¢]

Simultaneous quantification of estragole and trans-anethole
No thermal degradation concerns compared to GC methods

[e]

2.2. GC-Based Methods (Ph. Eur. Chapter 2.8.27)

The newly proposed European Pharmacopoeia chapter specifies gas chromatography as the preferred method

for estragole determination [2] [3].

¢ Instrumentation: Gas chromatography with flame ionization detection (GC-FID) or mass
spectrometry (GC-MS)

e Validated Matrices: Aniseed, anise olil, star anise, star anise oil, sweet fennel, bitter fennel, cut bitter
fennel, bitter-fennel fruit oil, and bitter-fennel herb oil [2]

e Applicability: For other herbal drugs or preparations, suitability must be demonstrated or an
alternative validated method used [3]

2.3. Alternative Methods

¢ GC-FIDIGC-MS: Most widely used for essential oil analysis [1]
o Stir Bar Sorptive Extraction (SBSE) with GC-MS: For detection of estragole in herbal products [1]
¢ Ultrasound-Assisted Extraction: Coupled with UPLC methods [1]

Method Validation Protocols
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The RP-HPLC-DAD method has been validated according to ICH guidelines [1].

Table 1: Method Validation Parameters for RP-HPLC-DAD Estragole Analysis

Validation Parameter Specification Results
Linearity Range 1-100 pg/mL R2 > 0.999

Limit of Detection Signal-to-noise ratio 3:1 0.15 pg/mL
(LOD)

Limit of Quantification  Signal-to-noise ratio 10:1 0.5 pg/mL

(LOQ)

Precision (RSD) Intra-day and inter-day <2%

Accuracy Recovery studies 98-102%
Specificity No interference from other compounds Confirmed
Robustness Minor changes in mobile phase composition, flow Method remained

rate, and column temperature

Table 2: Estragole Content in Various Herbal Matrices

unaffected

Herbal Matrix

Estragole Content

Analytical Method

Fennel (F. vulgare var. vulgare) 57.9% of essential oil

Fennel essential oil

Fennel herbal teas

Anise

Star anise

51.18-72%

Varies by preparation method

Minor component

Minor component

GC-FID/GC-MS [1]

GC-FID/IGC-MS [1]

GC-MS [4]

GC-FID/GC-MS [1]

GC-FID/GC-MS [1]
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Experimental Workflow

The following diagram illustrates the complete analytical workflow for estragole determination in herbal

products:
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Safety and Risk Assessment Considerations

Estragole is metabolized into 1°-hydroxy estragole, which undergoes activation and forms DNA adducts
leading to genotoxicity and carcinogenicity [1]. The Margin of Exposure (MOE) approach is
recommended for risk assessment, where an MOE of 10,000 or higher is considered of low concern from a

public health perspective [4].

For fennel herbal teas specifically, risk assessment has led to the calculation of MOE values of 34-1000,
indicating that the use of fennel herbal tea is of high priority for risk management [4]. This underscores

the critical importance of accurate estragole quantification in quality control.
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Applications in Quality Control

The validated methods are essential for:

Quality control laboratories for routine analysis of estragole concentrations [1]
Verification of herb authenticity and detection of degraded samples [1]
Ensuring consumer safety by monitoring estragole levels in herbal products [2]

Regulatory compliance with evolving Ph. Eur. requirements [2] [3]
Stability studies of herbal drugs and preparations

Conclusion

The development and validation of robust analytical methods for estragole determination are crucial for
ensuring the safety and quality of herbal medicinal products. The newly proposed RP-HPLC-DAD method
offers a practical alternative to GC-based methods, providing rapid, simultaneous quantification of estragole
and trans-anethole without thermal degradation concerns [1]. With the implementation of the new Ph. Eur.
chapter 2.8.27, laboratories must validate their methods for specific matrices to ensure regulatory compliance

and patient safety [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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